molecular formula C12H30O6S2Si2 B8773165 3,3,12,12-Tetramethoxy-2,13-dioxa-7,8-dithia-3,12-disilatetradecane CAS No. 35112-74-4

3,3,12,12-Tetramethoxy-2,13-dioxa-7,8-dithia-3,12-disilatetradecane

Cat. No.: B8773165
CAS No.: 35112-74-4
M. Wt: 390.7 g/mol
InChI Key: NQRACKNXKKOCJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3,12,12-Tetramethoxy-2,13-dioxa-7,8-dithia-3,12-disilatetradecane is a useful research compound. Its molecular formula is C12H30O6S2Si2 and its molecular weight is 390.7 g/mol. The purity is usually 95%.
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Properties

CAS No.

35112-74-4

Molecular Formula

C12H30O6S2Si2

Molecular Weight

390.7 g/mol

IUPAC Name

trimethoxy-[3-(3-trimethoxysilylpropyldisulfanyl)propyl]silane

InChI

InChI=1S/C12H30O6S2Si2/c1-13-21(14-2,15-3)11-7-9-19-20-10-8-12-22(16-4,17-5)18-6/h7-12H2,1-6H3

InChI Key

NQRACKNXKKOCJY-UHFFFAOYSA-N

Canonical SMILES

CO[Si](CCCSSCCC[Si](OC)(OC)OC)(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 28% solution of sodium methylate in methanol (97.6 g. 0.51 mole) is diluted with methanol (100 ml), and thereto is added γ-mercaptopropyltrimethoxysilane (100 g, 0.51 mole). The temperature of the mixture raises in a certain degree owing to the mixing heat but return to room temperature after about 30 minutes. To the mixture is added in portions iodine (64.6 g. 0.51 mole) with stirring. In view of exothermic reaction, the reaction vessel is cooled with ice water. After completion of the addition of iodine, the brown mixture is allowed to stand at room temperature for 3 hours to give a clean liquid having pale yellow color. The reaction mixture is moved to a flask, and the methanol solvent is distilled off under reduced pressure with a rotary evaporator. The residue containing white crystals and pale yellow liquid is filtered to separate the oily liquid (86.4 g). This liquid is subjected to analyses of IR, H-NMR and UV spectra, and thereby, it is confirmed that the liquid product is bis[γ-(trimethoxysilyl)propyl ]disulfide of the formula:
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium methylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
97.6 g
Type
solvent
Reaction Step One
Quantity
100 g
Type
reactant
Reaction Step Two
Quantity
64.6 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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